Cas no 29020-85-7 (2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl-)
29020-85-7 structure
Product Name:2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl-
CAS No:29020-85-7
MF:C15H20O
MW:216.318704605103
CID:290784
PubChem ID:231417
Update Time:2025-04-19
2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl-
- 1,1,4,4,7-pentamethyl-3H-naphthalen-2-one
- DTXSID40282722
- 1,1,4,4,7-pentamethyl-3,4-dihydronaphthalen-2(1h)-one
- NSC27599
- UXXKMBBUGFWBCW-UHFFFAOYSA-N
- 1,1,4,4,7-pentamethyl-3,4-dihydro-1h-naphthalen-2-one
- SCHEMBL6455621
- NSC-27599
- 1,1,4,4,7-pentamethyl-1,2,3,4-tetrahydronaphthalen-2-one
- 3,4-Dihydro-1,1,4,4,7-pentamethylnaphthalen-2(1H)-one
- 29020-85-7
-
- Inchi: 1S/C15H20O/c1-10-6-7-11-12(8-10)15(4,5)13(16)9-14(11,2)3/h6-8H,9H2,1-5H3
- InChI Key: UXXKMBBUGFWBCW-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)C2C=CC(C)=CC=2C1(C)C
Computed Properties
- Exact Mass: 216.1515
- Monoisotopic Mass: 216.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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